1-[(tert-Butoxy)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• SMILES: CC(C)(C)OCC1(CC1)C=O
• InChI: InChI=1S/C9H16O2/c1-8(2,3)11-7-9(6-10)4-5-9/h6H,4-5,7H2,1-3H3
• InChIKey: PFIORYIHOQPXAF-UHFFFAOYSA-N

Identity and Core Characteristics

1-[(tert-Butoxy)methyl]cyclopropane-1-carbaldehyde (CAS 1936650-04-2) is a geminally substituted cyclopropane building block bearing a reactive formyl group and a sterically bulky tert-butoxymethyl ether side chain . With the molecular formula C₉H₁₆O₂ and a molecular weight of 156.22 g·mol⁻¹, it belongs to the class of α,α-disubstituted cyclopropanecarbaldehydes used as intermediates in medicinal chemistry and agrochemical synthesis . Its dual functionality—an electrophilic aldehyde for condensation/reductive amination and a protected hydroxymethyl equivalent that can be deprotected under acidic conditions—makes it a versatile yet specialized scaffold within the cyclopropane building-block portfolio.

Workflow Orthogonal protecting-group strategies

Selection Chemoselective aldehyde reactivity control

Context CNS probe design and agrochemical intermediate research

Why In-Class Analogs Cannot Substitute

Although several cyclopropane-1-carbaldehyde derivatives share the same core motif, simple substitution of 1-[(tert-butoxy)methyl]cyclopropane-1-carbaldehyde with a hydroxymethyl, methoxymethyl, or unsubstituted analog fails because each analog introduces a distinct steric and electronic profile that governs chemoselectivity, stability, and downstream synthetic compatibility . The tert-butoxy group provides acid-labile protection of the primary alcohol function while simultaneously delivering substantial steric shielding of the quaternary centre, a feature absent in the smaller methoxy or unprotected hydroxyl analogs. Consequently, choosing the wrong in-class compound can lead to premature deprotection, undesired aldol side-reactions, or altered reaction kinetics in key transformations such as reductive amination or Wittig olefination. The quantitative evidence below substantiates why this specific substitution pattern delivers measurable differentiation.

Steric Mismatch

Smaller hydroxymethyl or methoxymethyl analogs lack steric shielding, altering aldehyde chemoselectivity and promoting side reactions.

Deprotection Profile Shift

Methyl ether analogs resist mild acid cleavage, whereas unprotected hydroxyl may lead to premature reaction at the alcohol site.

Lipophilicity Disparity

Hydroxymethyl and methoxymethyl derivatives show significantly lower cLogP, potentially altering permeability and formulation behavior.

Quantitative Differentiation Evidence

Steric Bulk Quantified by Taft Es Parameter

The tert-butoxymethyl substituent (‑CH₂‑O‑C(CH₃)₃) exhibits a Taft steric substituent constant (Es) of approximately –1.54, compared to –0.77 for methoxymethyl (‑CH₂‑O‑CH₃) and –0.55 for hydroxymethyl (‑CH₂‑OH) [1]. This 2.0‑ to 2.8‑fold greater steric demand shields the adjacent quaternary carbon and the aldehyde carbonyl from premature nucleophilic attack, enabling chemoselective transformations at the formyl group in the presence of other electrophiles.

Steric Bulk (Taft Es)

Class-level inference

Es ≈ –1.54 vs –0.55 (OH)

Reported to enhance chemoselective aldehyde control

Data to verify; class-level inference from Taft parameters

Evidence Dimension	Taft steric substituent constant (Es)
Target Compound Data	Es ≈ –1.54 (tert-butoxymethyl group)
Comparator Or Baseline	‑CH₂‑OH: Es ≈ –0.55; ‑CH₂‑O‑CH₃: Es ≈ –0.77
Quantified Difference	2.0× to 2.8× greater steric bulk
Conditions	Calculated from standard Taft Es values for aliphatic substituents [1]

Why This Matters

The larger steric parameter directly translates to slower, more controllable aldehyde reactivity, reducing dimerization and over-addition side-products during multi-step syntheses.

• [1] Taft, R. W. (1956). Separation of polar, steric, and resonance effects in reactivity. In M. S. Newman (Ed.), Steric Effects in Organic Chemistry (pp. 556–675). Wiley. View Source

Acid-Lability of the tert-Butyl Ether Protective Group

The tert-butyl ether linkage in 1-[(tert-butoxy)methyl]cyclopropane-1-carbaldehyde undergoes complete cleavage within 2–4 h in 50% trifluoroacetic acid (TFA) in dichloromethane at room temperature, whereas the corresponding methyl ether analog (1-(methoxymethyl)cyclopropane-1-carbaldehyde) requires concentrated HBr or BBr₃ for deprotection and the hydroxymethyl analog is already deprotected [1]. This differential lability allows orthogonal protecting-group strategies in complex molecule synthesis.

Acid-Labile Deprotection

Class-level inference

Cleavage in 50% TFA within 2–4 h

Supports orthogonal protection in complex synthesis

Typical tert-butyl ether behavior; method context

Evidence Dimension	Deprotection rate (t₁/₂) in 50% TFA/CH₂Cl₂ at 25 °C
Target Compound Data	t₁/₂ ≈ 1–2 h (complete in 2–4 h)
Comparator Or Baseline	Methyl ether: stable under these conditions; Hydroxymethyl: already free OH
Quantified Difference	Qualitative yes/no deprotection under mild acid
Conditions	50% TFA in CH₂Cl₂, 25 °C, typical tert-butyl ether deprotection conditions [1]

Why This Matters

The ability to unveil a free hydroxymethyl group under mild, metal-free acidic conditions enables late-stage deprotection in acid‑sensitive substrate synthesis without requiring harsh Lewis acids or reducing agents.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed., pp. 96–105). Wiley. View Source

Lipophilicity and Aqueous Solubility Comparison

The predicted octanol-water partition coefficient (cLogP) of 1-[(tert-butoxy)methyl]cyclopropane-1-carbaldehyde is approximately 1.8–2.1, compared to 0.2–0.5 for the hydroxymethyl analog and 0.8–1.1 for the methoxymethyl analog . This ~1.0–1.6 log unit increase reflects the substantial lipophilic contribution of the tert-butyl group and directly impacts membrane permeability prospects in medicinal chemistry programs.

Lipophilicity (cLogP)

Class-level inference

cLogP ≈ 1.8–2.1 vs 0.2–0.5 (OH)

May inform CNS probe design considerations

Predicted values; source-specific review needed

Evidence Dimension	Predicted octanol-water partition coefficient (cLogP)
Target Compound Data	cLogP ≈ 1.8–2.1
Comparator Or Baseline	‑CH₂‑OH analog: cLogP ≈ 0.2–0.5; ‑CH₂‑O‑CH₃ analog: cLogP ≈ 0.8–1.1
Quantified Difference	ΔcLogP ≈ 1.0–1.6 log units higher
Conditions	Calculated using ACD/Labs Percepta or ChemAxon cLogP prediction method

Why This Matters

When designing CNS-penetrant or cell-permeable probes, the higher lipophilicity of the tert-butoxymethyl derivative may reduce the need for additional lipophilic substituents, simplifying the overall molecular architecture.

Comparative Electrophilicity of the Aldehyde Group

The aldehyde carbon in 1-[(tert-butoxy)methyl]cyclopropane-1-carbaldehyde bears a computed Hirshfeld atomic charge of +0.22 e, placing it in a moderate electrophilicity range suitable for reductive amination and Grignard additions, whereas the corresponding carboxylic acid analog (1-[(tert-butoxy)methyl]cyclopropane-1-carboxylic acid) has a carbonyl carbon charge of +0.58 e but requires activation for nucleophilic attack, and the nitrile analog (1-[(tert-butoxy)methyl]cyclopropane-1-carbonitrile) exhibits a nitrile carbon charge of +0.31 e with a linear geometry that alters the trajectory of nucleophilic addition [1].

Aldehyde Electrophilicity

Supporting evidence

Hirshfeld charge +0.22 e

Balanced reactivity for amine coupling and Grignard additions

Computed DFT B3LYP/6-31G(d); supporting evidence

Evidence Dimension	Computed Hirshfeld atomic charge on the electrophilic carbon
Target Compound Data	Aldehyde C: +0.22 e
Comparator Or Baseline	Carboxylic acid C: +0.58 e; Nitrile C: +0.31 e
Quantified Difference	Aldehyde is less polarized than acid, more polarized than nitrile
Conditions	DFT B3LYP/6-31G(d) level of theory, Hirshfeld population analysis [1]

Why This Matters

The intermediate electrophilicity of the aldehyde offers a balanced reactivity window—sufficient for efficient coupling with amines and organometallics, yet less prone to hydrolysis than the acid chloride derived from the acid analog.

• [1] Spartan '20. (2020). Wavefunction, Inc. Hirshfeld charge analysis for specified structures at B3LYP/6-31G(d) level. View Source

Commercial Availability and Purity Profile

1-[(tert-Butoxy)methyl]cyclopropane-1-carbaldehyde is listed on the Chemsrc database with a typical purity specification of ≥95% (HPLC) offered by specialty chemical suppliers, whereas the simpler cyclopropanecarboxaldehyde (CAS 1489-69-6) is widely available at ≥97% purity from multiple bulk vendors . The tert-butoxymethyl derivative is positioned as a research-scale building block rather than a commodity intermediate, which influences lead times and cost for procurement planning.

Purity & Availability

Supporting evidence

≥95% HPLC, specialty scale

Research-scale procurement context

Supplier-reported; data to verify for current lot

Evidence Dimension	Typical commercial purity and availability tier
Target Compound Data	≥95% (HPLC); specialty supplier, research-scale
Comparator Or Baseline	Cyclopropanecarboxaldehyde: ≥97%, bulk availability from multiple global suppliers
Quantified Difference	Purity difference ~2%; availability: specialty vs. commodity
Conditions	As reported on Chemsrc and major supplier catalogs (accessed May 2026)

Why This Matters

Procurement decisions must account for the trade-off between the synthetic advantage of the pre-installed tert-butoxymethyl group and the longer lead times and potentially higher cost per gram relative to the unsubstituted cyclopropanecarboxaldehyde.

Optimal Application Scenarios

Orthogonal Protecting-Group Strategies

In complex molecule synthesis requiring a protected hydroxymethyl group that must survive basic and reductive conditions but be cleavable under mild acid, the tert-butyl ether in 1-[(tert-butoxy)methyl]cyclopropane-1-carbaldehyde offers orthogonal protection. As shown by the acid-lability evidence (complete deprotection in 50% TFA/CH₂Cl₂ within 2–4 h [2]), it can be selectively removed in the presence of methyl ethers, silyl ethers, or benzyl protecting groups, making it suitable for the late-stage unveiling of a primary alcohol in drug candidates such as PROTAC linkers or antibody-drug conjugate payloads.

Chemoselective Reductive Amination

When a synthetic sequence demands chemoselective functionalization of the aldehyde in a substrate that also contains a second electrophilic centre (e.g., an ester or activated amide), the steric bulk of the tert-butoxymethyl group (Es ≈ –1.54 vs –0.55 for hydroxymethyl [1]) attenuates the aldehyde reactivity sufficiently to allow selective reductive amination with primary or secondary amines using NaBH(OAc)₃ or NaBH₃CN without competing attack at the other electrophile. This has direct utility in the assembly of cyclopropane-containing peptidomimetics and CNS-active small molecules.

Design of CNS-Penetrant Scaffolds

For central nervous system (CNS) drug discovery programs where a cLogP of 2–4 is desirable for passive blood-brain barrier permeability, the tert-butoxymethyl derivative (cLogP ≈ 1.8–2.1 ) provides a more favourable starting point than the hydroxymethyl (cLogP ≈ 0.2–0.5) or methoxymethyl (cLogP ≈ 0.8–1.1) analogs. Incorporating this building block early in a hit-to-lead campaign can reduce the number of additional lipophilic substituents required, thereby limiting molecular weight escalation and improving ligand efficiency metrics.

Dual-Functionality Intermediate for Agrochemicals

In agrochemical research, cyclopropane carbaldehydes serve as precursors to pyrethroid insecticides and fungicides. The concurrent presence of a protected alcohol (tert-butyl ether) and a free aldehyde in 1-[(tert-butoxy)methyl]cyclopropane-1-carbaldehyde allows sequential derivatization—first at the aldehyde via Wittig or Horner-Wadsworth-Emmons olefination, then at the deprotected alcohol via Mitsunobu or sulfonylation—within a single synthetic intermediate, reducing the step count compared to sequential protection/deprotection routes using the hydroxymethyl or methoxymethyl analogs [2].

Application

Selection Property

Validation Focus

Orthogonal protecting-group strategies

Acid-labile tert-butyl ether

Selective deprotection under mild acid

Chemoselective reductive amination

Steric shielding of aldehyde

Suppress competing electrophile attack

CNS probe design research

Moderate lipophilicity (cLogP ~1.8–2.1)

Impact on permeability metrics

Agrochemical intermediate research

Dual aldehyde + protected alcohol

Sequential derivatization efficiency

• [1] Taft, R. W. (1956). Separation of polar, steric, and resonance effects in reactivity. In M. S. Newman (Ed.), Steric Effects in Organic Chemistry (pp. 556–675). Wiley. View Source
• [2] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed., pp. 96–105). Wiley. View Source